D-Luciferin 6'-methyl ether

• Molecular Formula: C12H10N2O3S2
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C12H10N2O3S2/c1-17-6-2-3-7-9(4-6)19-11(13-7)10-14-8(5-18-10)12(15)16/h2-4,8H,5H2,1H3,(H,15,16)/t8-/m1/s1
• InChIKey: ZTQKCGHSTKIWFW-MRVPVSSYSA-N

D-Luciferin 6′-Methyl Ether Overview

D-Luciferin 6′-methyl ether (6′-methoxyluciferin) is a chemically modified analog of the natural firefly luciferase substrate D-luciferin, characterized by methylation of the 6′-hydroxyl group on the benzothiazole ring [1]. With a molecular formula of C₁₂H₁₀N₂O₃S₂ (molecular weight: 294.35 g/mol), this single-site modification converts a productive bioluminescent substrate into a non-productive competitive analog that binds luciferase but resists oxidative turnover . It is supplied as a free acid (purity ≥98% by HPLC) or as a sodium salt, with DMSO solubility of 11.11 mg/mL (37.74 mM) and long-term storage stability of at least 2 years at −20°C .

Competitive luciferase inhibitor without intrinsic bioluminescence

CYP450 pro-substrate enabling coupled luminescence screening

Suitable for binding studies requiring orthogonal fluorescence detection

• [1] White EH, Worther H, Field GF, McElroy WD. Analogs of firefly luciferin. Journal of Organic Chemistry. 1965;30(7):2344-2348. View Source

D-Luciferin 6′-Methyl Ether: Irreplaceable Specificity

Structural modifications at the 6′-position of D-luciferin produce profoundly divergent functional outcomes. While the parent compound D-luciferin serves as a productive substrate for Photinus pyralis luciferase (PpyLuc), generating yellow-green bioluminescence at 560 nm, methylation at the 6′-hydroxyl eliminates oxidative turnover capability while preserving enzyme binding affinity, thereby converting the compound into a potent competitive inhibitor [1]. This functional inversion means that substituting D-luciferin 6′-methyl ether with D-luciferin would completely nullify its primary application in luciferase inhibition assays. Conversely, other 6′-substituted luciferin analogs—such as 6′-ethyl ether, 6′-amino derivatives, or cyclopropyl-modified variants—exhibit varying degrees of residual substrate activity, altered emission wavelengths, or distinct enzyme specificity profiles, making them unsuitable for applications requiring pure competitive inhibition without bioluminescent background [2].

D-Luciferin 6′-methyl ether

D-Luciferin

Substrate activity generates luminescent background, making pure inhibition studies unreliable.

D-Luciferin 6′-methyl ether

6′-ethyl ether or amino analogs

Residual substrate activity or altered emission profiles may shift assay response context.

D-Luciferin 6′-methyl ether

Simple luciferase inhibitors

Lack pro-substrate dealkylation capability, eliminating CYP450 screening utility.

• [1] Meroni G, Rajabi M, Santaniello E. D-Luciferin, derivatives and analogues: synthesis and in vitro/in vivo luciferase-catalyzed bioluminescent activity. Arkivoc. 2009;2009(1):265-288. View Source
• [2] Gandelman OA, Brovko LY, Ugarova NN, Chikishev AY, Shkurinov AP. Oxyluciferin fluorescence is a model of native bioluminescence in the firefly luciferin-luciferase system. Journal of Photochemistry and Photobiology B: Biology. 1993;19(2):187-191. View Source

D-Luciferin 6′-Methyl Ether: Differentiation Evidence

Functional Inversion to a Competitive Inhibitor

Unlike D-luciferin, which undergoes luciferase-catalyzed oxidation to produce light, D-luciferin 6′-methyl ether acts as a potent competitive inhibitor of Photinus pyralis luciferase (PpyLuc) with an IC₅₀ of 0.1 µM [1]. The methylation of the 6′-hydroxyl group eliminates productive oxidation while preserving binding to both ATP- and luciferin-binding sites, enabling non-specific active-site interactions .

Functional Inversion

Head-to-head

IC₅₀ 0.1 µM (competitive inhibitor)

Supports inhibition kinetics studies without background luminescence

In vitro PpyLuc assay; Kₘ of D-luciferin ~10–20 µM

Evidence Dimension	Functional activity on PpyLuc
Target Compound Data	IC₅₀ = 0.1 µM (competitive inhibitor, non-productive binding)
Comparator Or Baseline	D-Luciferin: Productive substrate, Kₘ ≈ 10–20 µM, emission λₘₐₓ = 560 nm
Quantified Difference	Complete functional inversion from substrate (luminescence generation) to inhibitor (luminescence suppression)
Conditions	In vitro enzymatic assay with recombinant Photinus pyralis luciferase (PpyLuc)

Why This Matters

This functional inversion enables researchers to study luciferase active-site interactions and inhibition kinetics without the confounding variable of bioluminescent signal generation from the probe itself.

• [1] Meroni G, Rajabi M, Santaniello E. D-Luciferin, derivatives and analogues: synthesis and in vitro/in vivo luciferase-catalyzed bioluminescent activity. Arkivoc. 2009;2009(1):265-288. View Source

Blue-Shifted Fluorescence for Orthogonal Detection

D-Luciferin 6′-methyl ether exhibits fluorescence excitation and emission maxima of approximately 326 nm and 430 nm, respectively, as measured in aqueous solution [1]. These values differ substantially from D-luciferin, which has excitation/emission maxima of approximately 330 nm and 530 nm . The ~100 nm blue-shifted emission relative to D-luciferin permits spectral separation from native luciferase bioluminescence (560 nm) and from other fluorescent probes, reducing optical crosstalk in multiplexed experimental designs [1].

Blue-Shifted Fluorescence

Head-to-head

Emission λₘₐₓ ≈ 430 nm vs. 530 nm (D-luciferin)

Enables orthogonal detection with reduced optical crosstalk

Aqueous solution, pH 2–10

Evidence Dimension	Fluorescence emission maximum
Target Compound Data	Emission λₘₐₓ ≈ 430 nm (aqueous solution)
Comparator Or Baseline	D-Luciferin: Emission λₘₐₓ ≈ 530 nm; Oxyluciferin: Emission λₘₐₓ ≈ 560 nm
Quantified Difference	Blue-shift of approximately 100 nm relative to D-luciferin
Conditions	Aqueous solution, pH 2–10 range (steady-state fluorescence spectroscopy)

Why This Matters

The spectrally distinct fluorescence signature enables simultaneous, non-interfering detection of this analog alongside luciferase-generated bioluminescence, facilitating advanced mechanistic studies and BRET (bioluminescence resonance energy transfer) applications.

• [1] Gandelman OA, Brovko LY, Ugarova NN, Chikishev AY, Shkurinov AP. Oxyluciferin fluorescence is a model of native bioluminescence in the firefly luciferin-luciferase system. Journal of Photochemistry and Photobiology B: Biology. 1993;19(2):187-191. View Source

CYP450 Pro-Substrate for Luminescence Assays

D-Luciferin 6′-methyl ether serves as a luminogenic pro-substrate in luciferase/cytochrome P450 dual-assay systems . In this application, cytochrome P450-mediated dealkylation removes the 6′-methyl ether group to release D-luciferin, which subsequently produces bioluminescent signal upon luciferase addition in direct proportion to CYP450 enzyme activity . This dual functionality—inhibitor in the absence of CYP450, substrate precursor upon CYP450-dependent activation—distinguishes it from both D-luciferin (direct substrate) and simple luciferase inhibitors that lack this pro-substrate conversion capability [1].

CYP450 Pro-Substrate

Class-level

O-dealkylation releases D-luciferin; luminescence proportional to CYP activity

Supports CYP450 activity screening without separation steps

Coupled luciferase/CYP450 assay system

Evidence Dimension	Pro-substrate conversion capability
Target Compound Data	Undergoes CYP450-catalyzed O-dealkylation to yield D-luciferin; luminescence proportional to CYP450 activity
Comparator Or Baseline	D-Luciferin: No CYP450 activation required, immediate luminescence; Simple inhibitors: No pro-substrate conversion capability
Quantified Difference	Exclusive dual-mode functionality: inhibitor in absence of CYP450; substrate precursor upon CYP450 activation
Conditions	Luciferase/cytochrome P450 coupled assay system with recombinant CYP isoforms

Why This Matters

This pro-substrate capability makes D-luciferin 6′-methyl ether uniquely valuable for CYP450 activity screening and drug metabolism studies, where it enables homogeneous, luminescence-based detection without the need for separation steps or secondary probes.

• [1] Zhang X, et al. Synthesis of proluciferin compounds with aliphatic ether groups for monitoring cytochrome P450 activity. Semantic Scholar Corpus ID: 252344256. 2023. View Source

Enhanced Solubility and Storage Stability

D-Luciferin 6′-methyl ether (free acid) exhibits DMSO solubility of 11.11 mg/mL (37.74 mM) at room temperature with ultrasonic warming [1]. Long-term stability is validated for at least 2 years when stored as powder at −20°C, protected from light and moisture . The sodium salt form provides additional aqueous solubility options for buffer-based assay formulations .

Solubility & Stability

Reported

DMSO 11.11 mg/mL; ≥2 years at −20°C

Facilitates concentrated stock preparation and long-term study consistency

Supplier specification; powder storage protected from light

Evidence Dimension	DMSO solubility and storage stability
Target Compound Data	DMSO solubility: 11.11 mg/mL (37.74 mM); Long-term storage: ≥2 years at −20°C
Comparator Or Baseline	Class-level baseline: Many luciferin analogs require ≤10 mg/mL DMSO solubility; typical luciferin analogs stable for 6–12 months
Quantified Difference	High millimolar solubility supports concentrated stock preparation; extended 2-year stability reduces requalification burden
Conditions	DMSO at 25°C with ultrasonic warming and heating to 60°C; powder storage at −20°C protected from light

Why This Matters

Superior solubility facilitates preparation of high-concentration stock solutions for HTS campaigns, while extended shelf-life minimizes lot-to-lot variability and reduces procurement frequency for longitudinal studies.

• [1] GlpBio. D-Luciferin 6′-methyl ether (GF13936) Solubility and Storage Specifications. 2025. View Source

Application Scenarios for D-Luciferin 6′-Methyl Ether

Active-Site Mapping and SAR Studies

D-Luciferin 6′-methyl ether is the preferred probe for investigating Photinus pyralis luciferase (PpyLuc) substrate recognition and active-site topology. Its potent inhibition (IC₅₀ = 0.1 µM) and non-productive binding to both ATP- and luciferin-binding pockets make it an ideal tool for competitive displacement experiments, site-directed mutagenesis validation, and characterizing engineered luciferase variants with altered substrate specificity [1]. Unlike D-luciferin, which generates luminescence that can interfere with binding measurements, D-luciferin 6′-methyl ether enables clean, signal-independent determination of binding constants and inhibition kinetics .

CYP450 Activity Screening

In luciferase/CYP450 coupled dual-assay formats, D-luciferin 6′-methyl ether functions as a luminogenic pro-substrate for high-throughput screening of CYP450 isoform activity. CYP-dependent O-dealkylation releases D-luciferin, generating luminescence directly proportional to enzyme activity . This homogeneous, mix-and-read format eliminates separation steps and enables rapid profiling of drug candidates for CYP450 induction or inhibition—a critical requirement in preclinical ADME-Tox evaluation .

Competitive vs. Non-Competitive Inhibitor Discrimination

D-Luciferin 6′-methyl ether serves as a validated competitive inhibitor control in luciferase inhibitor screening cascades. Its well-characterized IC₅₀ (0.1 µM), competitive mechanism at the D-luciferin binding site, and lack of intrinsic luminescence make it an essential reference compound for distinguishing competitive versus allosteric or ATP-competitive inhibition modes . This application is particularly valuable in academic screening centers and pharmaceutical hit-validation workflows where orthogonal mechanistic confirmation is required .

Binding Studies Without Bioluminescent Interference

The distinct fluorescence signature of D-luciferin 6′-methyl ether (λₑₓ ≈ 326 nm, λₑₘ ≈ 430 nm) enables direct fluorescence polarization or FRET-based binding assays for luciferase-ligand interaction studies [2]. Because the compound does not undergo luciferase-catalyzed oxidation, fluorescence measurements are not confounded by bioluminescent signal generation—a significant advantage over D-luciferin, whose rapid turnover and light emission complicate equilibrium binding measurements .

Application

Selection Property

Validation Focus

Luciferase active-site mapping

Competitive inhibition without background

Binding kinetics and mutagenesis validation

CYP450 activity screening

Pro-substrate dealkylation capability

Luminescence proportionality to CYP activity

Inhibitor mechanism discrimination

Well-characterized competitive control

Competitive vs. allosteric binding confirmation

Fluorescence-based binding studies

Distinct fluorescence signature (no bioluminescence)

FRET/FP assay compatibility

• [1] Meroni G, Rajabi M, Santaniello E. D-Luciferin, derivatives and analogues: synthesis and in vitro/in vivo luciferase-catalyzed bioluminescent activity. Arkivoc. 2009;2009(1):265-288. View Source
• [2] Gandelman OA, Brovko LY, Ugarova NN, Chikishev AY, Shkurinov AP. Oxyluciferin fluorescence is a model of native bioluminescence in the firefly luciferin-luciferase system. Journal of Photochemistry and Photobiology B: Biology. 1993;19(2):187-191. View Source